Cas no 1249445-32-6 ((2-Bromophenyl)(cyclopentyl)methanone)

• Product Name: (2-Bromophenyl)(cyclopentyl)methanone
• CAS No: 1249445-32-6
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 4936937
• Update Time: 2025-06-20

(2-Bromophenyl)(cyclopentyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Bromophenyl)(cyclopentyl)methanone
• 2-Bromophenyl cyclopentyl ketone

• Inchi： 1S/C12H13BrO/c13-11-8-4-3-7-10(11)12(14)9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2
• InChI Key： OSJIELOOCJGJFE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2-Bromophenyl)(cyclopentyl)methanone

Introduction to (2-Bromophenyl)(cyclopentyl)methanone (CAS No. 1249445-32-6)

(2-Bromophenyl)(cyclopentyl)methanone (CAS No. 1249445-32-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which consists of a bromophenyl group and a cyclopentyl group linked by a ketone functional group. The combination of these functional groups imparts a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The bromophenyl moiety in (2-Bromophenyl)(cyclopentyl)methanone is particularly noteworthy due to its reactivity and versatility. Bromine is a potent leaving group, making the compound an excellent substrate for nucleophilic substitution reactions, such as Suzuki-Miyaura coupling and other palladium-catalyzed cross-coupling reactions. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

The cyclopentyl group, on the other hand, provides steric and electronic properties that can influence the reactivity and stability of the molecule. The cyclopentane ring is relatively stable and can be readily functionalized through various chemical transformations, such as hydrogenation, oxidation, and substitution reactions. This makes (2-Bromophenyl)(cyclopentyl)methanone a valuable building block in the synthesis of bioactive compounds and polymers.

In the context of medicinal chemistry, (2-Bromophenyl)(cyclopentyl)methanone has been explored as a potential intermediate in the development of novel drugs. Recent studies have shown that compounds derived from this structure exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of (2-Bromophenyl)(cyclopentyl)methanone demonstrated significant inhibition of cancer cell growth in vitro, making them potential candidates for further drug development.

The ketone functional group in (2-Bromophenyl)(cyclopentyl)methanone also plays a crucial role in its reactivity and utility. Ketones are known for their ability to participate in a wide range of chemical reactions, such as Grignard reactions, aldol condensations, and enolate formation. These reactions are fundamental to organic synthesis and are often used to construct complex molecular architectures. The presence of the ketone group in (2-Bromophenyl)(cyclopentyl)methanone makes it an attractive starting material for the synthesis of bioactive molecules with diverse functionalities.

In addition to its applications in medicinal chemistry, (2-Bromophenyl)(cyclopentyl)methanone has also found use in materials science. The compound can be polymerized or incorporated into polymer chains to create materials with tailored properties. For example, recent research has focused on using derivatives of (2-Bromophenyl)(cyclopentyl)methanone to develop new types of thermoplastic elastomers and conductive polymers. These materials have potential applications in electronics, coatings, and biomedical devices.

The synthesis of (2-Bromophenyl)(cyclopentyl)methanone typically involves multi-step processes that can be optimized for yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by bromination or direct bromination of a cyclopentanone derivative. Advances in catalytic methods have also led to more efficient and environmentally friendly synthetic strategies. For instance, the use of transition metal catalysts has enabled the selective formation of (2-Bromophenyl)(cyclopentyl)methanone with high yields and excellent regioselectivity.

In conclusion, (2-Bromophenyl)(cyclopentyl)methanone (CAS No. 1249445-32-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and versatile reactivity make it an important intermediate in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.